(1R,4S,6S,9E,13R,14R)-13-hydroxy-4,9,13-trimethyl-17-methylidene-5,15-dioxatricyclo[12.3.1.04,6]octadec-9-en-16-one

• Molecular Formula: C20H30O4
• Molecular Weight: 334.4 g/mol
• IUPAC Name: (1R,4S,6S,9E,13R,14R)-13-hydroxy-4,9,13-trimethyl-17-methylidene-5,15-dioxatricyclo[12.3.1.04,6]octadec-9-en-16-one
• InChI: InChI=1S/C20H30O4/c1-13-6-5-10-19(3,22)17-12-15(14(2)18(21)23-17)9-11-20(4)16(24-20)8-7-13/h6,15-17,22H,2,5,7-12H2,1,3-4H3/b13-6+/t15-,16+,17-,19-,20+/m1/s1
• InChI Key: YKKJETNBRNDYKN-PIIVLRHFSA-N
• Isomeric SMILES: C/C/1=C\CC[C@@]([C@H]2C[C@@H](CC[C@]3([C@@H](O3)CC1)C)C(=C)C(=O)O2)(C)O
• Canonical SMILES: CC1=CCCC(C2CC(CCC3(C(O3)CC1)C)C(=C)C(=O)O2)(C)O
• synonyms: flexibilide

Description

(1R,4S,6S,9E,13R,14R)-13-hydroxy-4,9,13-trimethyl-17-methylidene-5,15-dioxatricyclo[12.3.1.04,6]octadec-9-en-16-one is a natural product found in Sinularia capillosa with data available.

Scientific Research Applications

Biological Activities

Sinularin, also known as (9E)-13-hydroxy-4,9,13-trimethyl-17-methylidene-5,15-dioxatricyclo[12.3.1.0(4,6)] octadec-9-en-16-one, is primarily extracted from soft coral and exhibits a range of biological activities. Key findings include:

• Anti-Inflammatory Potential : Sinularin interacts with enzymes such as inducible nitric oxide synthase (iNOS) and cyclooxigenase (COX)-2, demonstrating significant anti-inflammatory effects (Islam et al., 2020).
• Anticancer Properties : It targets specific pathways like phosphoinositol 3-kinase (PI3K), Akt, and mechanistic target of rapamycin (mTOR), which are crucial in cancer development and progression (Islam et al., 2020).
• Neurological Disorders : Sinularin also shows promise in the treatment of various neurological disorders, though this area requires further exploration (Islam et al., 2020).

Synthesis and Chemical Studies

While the focus of the studies on sinularin mainly revolves around its biological activities, there are related compounds with similar structures that have been synthesized and studied for various purposes:

• Synthetic Pathways : Research has been conducted on the synthesis of compounds with structures similar to sinularin, exploring various chemical pathways and reactions (Grošelj et al., 2005).
• Chemical Properties : Studies also include the examination of the chemical properties and reactions of these compounds, which can contribute to a deeper understanding of sinularin and its analogs (Eriksson & Leu, 1971).